4-chloro-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-chloro-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H10ClNO2/c13-10-5-3-9(4-6-10)12(15)14-8-11-2-1-7-16-11/h1-7H,8H2,(H,14,15)
• InChI Key: SKMGYVCLHQFMCA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol

Description

4-chloro-N-(furan-2-ylmethyl)benzamide is a chemical compound with the linear formula C12H10ClNO2. It has a molecular weight of 235.672 and is provided by Sigma-Aldrich as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 4-chloro-N-(furan-2-ylmethyl)benzamide is defined by its linear formula, C12H10ClNO2. This indicates that the molecule is composed of 12 carbon atoms, 10 hydrogen atoms, one chlorine atom, one nitrogen atom, and two oxygen atoms.

Safety And Hazards

As with any chemical, handling 4-chloro-N-(furan-2-ylmethyl)benzamide requires appropriate safety measures. It’s important to avoid direct contact with the product and not to breathe its dust, fume, gas, mist, vapours, or spray.

Future Directions

The future directions for 4-chloro-N-(furan-2-ylmethyl)benzamide are not clear at this time. As a rare and unique chemical, its potential uses may be the subject of ongoing research.

Synthesis routes and methods

Procedure details

A solution of 4-chlorobenzoyl chloride (3.2 g, 18.5 mol) in 50 ml dry CH2Cl2 was added over 30 min to a stirred solution of 2-furfurylamine (2 g, 20.6 mol) and iPr2NEt (7 ml, 41 mol) in CH2Cl2 (200 ml) at 0° C. The reaction was allowed to warm to room temperature over 3 h. The mixture was diluted with 200 ml of CH2Cl2, washed twice with HCl aq. (1N) and dried over MgSO4. Evaporation of the solvent afforded 4 g (83%) of the title benzamide as a white solid: 1H NMR: (DMSO-d6) δ 9.05 (t, J=5.7 Hz, 1H), 7.89 (d, J=8.7 Hz, 2H), 7.57 (m, 1H), 7.53 (d, J=8.7 Hz, 2H), 6.40 (dd, J=3.7, 1.1 Hz, 1H), 6.28 (d, J=3.7 Hz, 1H), 4.46 (d, J=5.6 Hz, 2H). M/Z APCI: 236.6 (M+1), 234.8 (M−1).